Cas no 19447-75-7 (Thiocyanic acid,2-amino-9H-purin-6-yl ester)

• Product Name: Thiocyanic acid,2-amino-9H-purin-6-yl ester
• CAS No: 19447-75-7
• MF: C₆H₄N₆S
• MW: 192.201157569885
• CID: 227299
• PubChem ID: 167815
• Update Time: 2025-04-19

Thiocyanic acid,2-amino-9H-purin-6-yl ester Chemical and Physical Properties

Names and Identifiers

• Thiocyanic acid,2-amino-9H-purin-6-yl ester
• (2-amino-7H-purin-6-yl) thiocyanate
• 19447-75-7
• 2-Imino-3,9-dihydro-2H-purin-6-yl thiocyanate
• DTXSID40941185
• Thiocyanic acid, 2-amino-9H-purin-6-yl ester
• SCHEMBL2891515
• 2-Amino-6-thiocyanatopurine

• Inchi： 1S/C6H4N6S/c7-1-13-5-3-4(10-2-9-3)11-6(8)12-5/h2H,(H3,8,9,10,11,12)
• InChI Key： RHEXKZZHHUNILP-UHFFFAOYSA-N
• SMILES： S(C#N)C1C2=C(N=C(N)N=1)N=CN2

Computed Properties

• Exact Mass: 191.01419
• Monoisotopic Mass: 192.02181533g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 130Ų

Experimental Properties

• PSA: 101.37